Cas no 79887-12-0 (1-Ethynyl-4-heptylbenzene)

1-Ethynyl-4-heptylbenzene Properties

Names and Identifiers

• 1-Ethynyl-4-heptylbenzene
• 4-N-HEPTYLPHENYLACETYLENE
• 4-heptylphenylacetylene
• p-n-heptylphenylacetylene
• FT-0607766
• MFCD00173882
• J-504619
• 1-ethynyl-4-heptyl-benzene
• AB91831
• CS-0455912
• AMY1611
• 79887-12-0
• AKOS015890845
• DTXSID00379400
• +Expand

• MDL： MFCD00173882
• InChIKey： CFWOIXKFXVUJPA-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H20/c1-3-5-6-7-8-9-15-12-10-14(4-2)11-13-15/h2,10-13H,3,5-9H2,1H3
• SMILES： CCCCCCCC1=CC=C(C#C)C=C1

Computed Properties

• Exact Mass: 200.15700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 6
• Monoisotopic Mass: 200.156500638g/mol
• Heavy Atom Count: 15
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 4.18080
• PSA: 0.00000
• Refractive Index: 1.507
• Boiling Point: 281.5 °C at 760 mmHg
• Flash Point: 281.5 °C at 760 mmHg
• Color/Form: Colorless or yellow liquid.
• Solubility: Not determined.
• Density: 0.9

1-Ethynyl-4-heptylbenzene Security Information

• Safety Instruction： S26; S36/37/39; S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Risk Phrases： R36/37/38

1-Ethynyl-4-heptylbenzene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%